Cas no 2301856-07-3 (4(1H)-Quinazolinone, 5,8-difluoro-2,3-dihydro-2-thioxo-)

• Product Name: 4(1H)-Quinazolinone, 5,8-difluoro-2,3-dihydro-2-thioxo-
• CAS No: 2301856-07-3
• MF: C₈H₄F₂N₂OS
• MW: 214.191967010498
• MDL: MFCD31720610
• CID: 5194460
• Update Time: 2025-10-25

4(1H)-Quinazolinone, 5,8-difluoro-2,3-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 5,8-difluoro-2,3-dihydro-2-thioxo-

• MDL： MFCD31720610
• Inchi： 1S/C8H4F2N2OS/c9-3-1-2-4(10)6-5(3)7(13)12-8(14)11-6/h1-2H,(H2,11,12,13,14)
• InChI Key： CPAACLOCHCDEQV-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC=C2F)C(=O)NC1=S

Additional information on 4(1H)-Quinazolinone, 5,8-difluoro-2,3-dihydro-2-thioxo-

Introduction to 4(1H)-Quinazolinone, 5,8-difluoro-2,3-dihydro-2-thioxo- (CAS No. 2301856-07-3)

4(1H)-Quinazolinone, 5,8-difluoro-2,3-dihydro-2-thioxo- (CAS No. 2301856-07-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and potential therapeutic applications. The introduction of fluorine atoms and the thioxo group in the molecular structure imparts unique properties that make it a promising candidate for further investigation.

The chemical structure of 4(1H)-Quinazolinone, 5,8-difluoro-2,3-dihydro-2-thioxo- is characterized by a quinazolinone core with two fluorine substituents at the 5 and 8 positions, and a thioxo group at the 2 position. These modifications contribute to the compound's enhanced stability and improved pharmacokinetic properties. The presence of fluorine atoms can significantly influence the electronic properties of the molecule, leading to increased lipophilicity and better membrane permeability. The thioxo group, on the other hand, introduces a sulfur atom that can participate in various biological interactions.

Recent studies have highlighted the potential of 4(1H)-Quinazolinone, 5,8-difluoro-2,3-dihydro-2-thioxo- in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action involves inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, it has been reported to inhibit the activity of tyrosine kinases, which are often overexpressed in cancer cells.

In addition to its antiproliferative effects, 4(1H)-Quinazolinone, 5,8-difluoro-2,3-dihydro-2-thioxo- has also shown promise in neurodegenerative diseases. Studies have demonstrated its ability to protect neurons from oxidative stress and apoptosis. This neuroprotective effect is attributed to its antioxidant properties and its ability to modulate intracellular signaling pathways involved in neuronal survival.

The pharmacokinetic profile of 4(1H)-Quinazolinone, 5,8-difluoro-2,3-dihydro-2-thioxo- has been extensively studied using both in vitro and in vivo models. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It also shows low plasma protein binding and a moderate volume of distribution, suggesting that it can effectively reach target tissues.

Toxicity studies have revealed that 4(1H)-Quinazolinone, 5,8-difluoro-2,3-dihydro-2-thioxo- is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), further safety evaluations are necessary to ensure its long-term safety profile. Ongoing clinical trials are aimed at assessing its safety and efficacy in human subjects.

The synthetic route for 4(1H)-Quinazolinone, 5,8-difluoro-2,3-dihydro-2-thioxo- involves a series of well-defined chemical transformations starting from readily available starting materials. Key steps include the formation of the quinazolinone core through condensation reactions followed by selective fluorination and thionation reactions. The overall synthetic process is scalable and can be adapted for large-scale production if needed.

In conclusion, 4(1H)-Quinazolinone, 5,8-difluoro-2,3-dihydro-2-thioxo- (CAS No. 2301856-07-3) represents a promising compound with potential applications in cancer therapy and neurodegenerative diseases. Its unique chemical structure confers favorable biological activities and pharmacokinetic properties. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.